Cas no 55304-86-4 (2,6-Dibromo-5-chloronicotinic acid)

• Product Name: 2,6-Dibromo-5-chloronicotinic acid
• CAS No: 55304-86-4
• MF: C₆H₂Br₂ClNO₂
• MW: 315.34657907486
• MDL: MFCD26743442
• CID: 1031607
• PubChem ID: 12259388
• Update Time: 2025-11-03

2,6-Dibromo-5-chloronicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-5-chloronicotinic acid
• 2,6-dibromo-5-chloropyridine-3-carboxylic acid
• 2,6-Dibrom-5-chlor-nicotinsaeure
• 2,6-dibromo-5-chloro-nicotinic acid
• AK126935
• KB-226076
• MFCD26743442
• C75592
• AKOS016012799
• A924127
• 55304-86-4
• 2,6-Dibromo-5-chloronicotinicacid
• DB-093501
• CS-0157793
• DTXSID70482814
• C6H2Br2ClNO2
• SCHEMBL11004073
• DS-5338

• MDL： MFCD26743442
• Inchi： 1S/C6H2Br2ClNO2/c7-4-2(6(11)12)1-3(9)5(8)10-4/h1H,(H,11,12)
• InChI Key： UZLWUHWZLKEKLW-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC(=C(N=1)Br)Cl

Computed Properties

• Exact Mass: 314.81203g/mol
• Monoisotopic Mass: 312.81408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Boiling Point: 389.5°C at 760 mmHg

2,6-Dibromo-5-chloronicotinic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2,6-Dibromo-5-chloronicotinic acid

Comprehensive Overview of 2,6-Dibromo-5-chloronicotinic acid (CAS No. 55304-86-4)

2,6-Dibromo-5-chloronicotinic acid (CAS No. 55304-86-4) is a halogenated derivative of nicotinic acid, widely recognized for its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. This compound, characterized by its bromine and chlorine substitutions, exhibits unique reactivity patterns that make it invaluable in modern organic chemistry. Researchers and industries frequently search for terms like "2,6-Dibromo-5-chloronicotinic acid synthesis," "CAS 55304-86-4 properties," and "halogenated nicotinic acid derivatives," reflecting its growing relevance in specialized chemical workflows.

The molecular structure of 2,6-Dibromo-5-chloronicotinic acid features a pyridine ring substituted with two bromine atoms at the 2- and 6-positions and a chlorine atom at the 5-position, alongside a carboxylic acid group. This arrangement contributes to its high electrophilicity and suitability for cross-coupling reactions, a topic frequently explored in academic papers and patent filings. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce hazardous byproducts, aligning with global sustainability goals. Searches for "eco-friendly halogenation methods" and "catalytic bromination techniques" often intersect with discussions about this compound.

In pharmaceutical research, 2,6-Dibromo-5-chloronicotinic acid serves as a precursor for bioactive molecules, particularly those targeting enzyme inhibition or antimicrobial activity. Its role in developing heterocyclic scaffolds has been highlighted in studies on drug discovery, resonating with queries like "nicotinic acid derivatives in medicine." Additionally, the agrochemical sector leverages its halogenated structure to design crop protection agents, addressing demands for "novel pesticide intermediates" in response to evolving pest resistance.

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Emerging applications of 2,6-Dibromo-5-chloronicotinic acid in material science, such as its use in organic semiconductors or metal-organic frameworks (MOFs), further expand its utility. This aligns with broader scientific curiosity about "functionalized pyridines in electronics." As regulatory frameworks evolve, compliance data for this compound—often searched as "55304-86-4 safety guidelines"—remains critical for end-users navigating environmental and workplace regulations.

In summary, 2,6-Dibromo-5-chloronicotinic acid (CAS No. 55304-86-4) represents a multifaceted chemical entity bridging diverse scientific domains. Its synthesis, applications, and commercial dynamics continue to inspire research and innovation, driven by both academic inquiry and industrial necessity. By addressing trending queries and emphasizing its structural uniqueness, this overview aims to serve as a authoritative resource for professionals navigating the compound’s potential.